Cas no 2680689-91-0 (5-(Dimethylphosphoryl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 5-(Dimethylphosphoryl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2680689-91-0
• MF: C₁₃H₁₆NO₅P
• MW: 297.243604660034
• CID: 5914263
• PubChem ID: 165941335
• Update Time: 2025-05-22

5-(Dimethylphosphoryl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289620
• 5-(dimethylphosphoryl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680689-91-0
• 5-(Dimethylphosphoryl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C13H16NO5P/c1-4-7-19-13(17)14-11-6-5-9(20(2,3)18)8-10(11)12(15)16/h4-6,8H,1,7H2,2-3H3,(H,14,17)(H,15,16)
• InChI Key： LZCBFBVTHYFDAK-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CC(=C(C(=O)O)C=1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 297.07660961g/mol
• Monoisotopic Mass: 297.07660961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.7Ų

Additional information on 5-(Dimethylphosphoryl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

Research Briefing on 5-(Dimethylphosphoryl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS: 2680689-91-0)

In recent years, the compound 5-(Dimethylphosphoryl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS: 2680689-91-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique phosphonate and carbamate functionalities, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-(Dimethylphosphoryl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid involves a multi-step process that includes the phosphorylation of a benzoic acid derivative followed by the introduction of the carbamate group via reaction with allyl chloroformate. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further biological evaluation. The presence of the dimethylphosphoryl group is particularly noteworthy, as it enhances the compound's ability to interact with biological targets, such as kinases and phosphatases, which are critical in numerous disease pathways.

One of the most significant findings in recent research is the compound's role as a potent inhibitor of protein tyrosine phosphatases (PTPs). PTPs are key regulators of cellular signaling pathways, and their dysregulation is implicated in diseases such as cancer, diabetes, and autoimmune disorders. In vitro studies have demonstrated that 5-(Dimethylphosphoryl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid exhibits selective inhibition against specific PTP isoforms, suggesting its potential as a targeted therapeutic agent. Furthermore, the compound's prodrug-like properties, conferred by the allyloxycarbonyl group, may enhance its bioavailability and pharmacokinetic profile in vivo.

In addition to its inhibitory activity, recent investigations have explored the compound's potential as a modular building block for the development of more complex drug candidates. The allyloxycarbonyl group, in particular, offers a versatile handle for further chemical modifications, enabling the attachment of various pharmacophores to tailor the compound's biological activity. This approach has been employed in the design of dual-action inhibitors that target both PTPs and related kinases, providing a synergistic therapeutic effect.

Despite these promising findings, challenges remain in the clinical translation of 5-(Dimethylphosphoryl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. However, ongoing research efforts, including structure-activity relationship (SAR) studies and in vivo efficacy trials, are expected to provide deeper insights into the compound's therapeutic potential. Collaborative initiatives between academic institutions and pharmaceutical companies are also underway to accelerate the development of this molecule into a viable drug candidate.

In conclusion, 5-(Dimethylphosphoryl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting PTPs and other biologically relevant enzymes. Its unique chemical properties and modularity make it a valuable tool for drug discovery, and continued research is likely to uncover new applications and optimize its therapeutic profile. This briefing underscores the importance of further investigation into this compound and its derivatives to fully realize their clinical potential.